1-[4-[2-(4-Methoxyphenyl)-5-phenyl-7-pyrazolo[1,5-a]pyrimidinyl]-1-piperazinyl]ethanone

• Molecular Formula: C25H25N5O2
• Molecular Weight: 427.5 g/mol
• IUPAC Name: 1-[4-[2-(4-methoxyphenyl)-5-phenylpyrazolo[1,5-a]pyrimidin-7-yl]piperazin-1-yl]ethanone
• InChI: InChI=1S/C25H25N5O2/c1-18(31)28-12-14-29(15-13-28)25-17-22(19-6-4-3-5-7-19)26-24-16-23(27-30(24)25)20-8-10-21(32-2)11-9-20/h3-11,16-17H,12-15H2,1-2H3
• InChI Key: APQIVKLWLHXSLW-UHFFFAOYSA-N
• SMILES: CC(=O)N1CCN(CC1)C2=CC(=NC3=CC(=NN32)C4=CC=C(C=C4)OC)C5=CC=CC=C5

Description

1-[4-[2-(4-methoxyphenyl)-5-phenyl-7-pyrazolo[1,5-a]pyrimidinyl]-1-piperazinyl]ethanone is a member of pyrimidines.

Scientific Research Applications

Synthesis and Chemical Properties

• This compound has been used as a starting material in the synthesis of various chemically diverse compounds. For instance, Mahmoud M. Abdelall (2014) reported using a similar compound in synthesizing new 1,3,4-thiadiazoles, pyrazolo[1,5-a]pyrimidines, and other derivatives for molecular docking studies against tuberculosis (Abdelall, 2014).

Pharmacological Applications

• Some derivatives of this compound have been explored for their potential in mapping cerebral adenosine A2A receptors using PET imaging, as investigated by Xiaoyun Zhou et al. (2014). They found that such derivatives can be synthesized with high specific activity and purity, showing promise in brain imaging applications (Zhou et al., 2014).
• H. Severina et al. (2021) developed a novel anticonvulsant drug named Epimidin, using a related compound as an active pharmaceutical ingredient. They established a new HPLC method for its related substances determination (Severina et al., 2021).
• A study by J. Díaz et al. (2020) utilized a similar compound for the synthesis and pharmacological activity testing of a new series of pyrazoles as σ1 receptor antagonists, showing potential in pain management (Díaz et al., 2020).

Antiviral and Antitumor Applications

• F. Attaby et al. (2006) synthesized derivatives for antiviral activities, particularly against HSV1 and HAV-MBB, showcasing the potential use of this compound in developing new antiviral drugs (Attaby et al., 2006).
• M. Shaaban et al. (2011) developed a facile method for synthesizing pyrazolo[1,5-a]pyrimidines and related compounds, evaluating them as Aurora-A kinase inhibitors with potential antitumor applications (Shaaban et al., 2011).